[3,4,5-triacetyloxy-6-[4-[(E)-methoxyiminomethyl]phenoxy]oxan-2-yl]methyl acetate

• Molecular Formula: C22H27NO11
• Molecular Weight: 481.4 g/mol
• IUPAC Name: [3,4,5-triacetyloxy-6-[4-[(E)-methoxyiminomethyl]phenoxy]oxan-2-yl]methyl acetate
• InChI: InChI=1S/C22H27NO11/c1-12(24)29-11-18-19(30-13(2)25)20(31-14(3)26)21(32-15(4)27)22(34-18)33-17-8-6-16(7-9-17)10-23-28-5/h6-10,18-22H,11H2,1-5H3/b23-10+
• InChI Key: OXLRMRDQILKNCS-AUEPDCJTSA-N
• Isomeric SMILES: CC(=O)OCC1C(C(C(C(O1)OC2=CC=C(C=C2)/C=N/OC)OC(=O)C)OC(=O)C)OC(=O)C
• Canonical SMILES: CC(=O)OCC1C(C(C(C(O1)OC2=CC=C(C=C2)C=NOC)OC(=O)C)OC(=O)C)OC(=O)C

Description

[3,4,5-triacetyloxy-6-(4-formyl-2-methoxy-phenoxy)oxan-2-yl]methyl acetate: is a chemical compound with the molecular formula and a molecular weight of approximately .

• It consists of an oxan-2-yl group attached to a phenoxy moiety, which in turn bears acetyl and formyl substituents.
• The compound’s structure features three acetyl (acetyloxy) groups and one formyl (methoxyiminomethyl) group.
• Unfortunately, specific information about its natural occurrence or historical significance is limited.

Preparation Methods

Synthetic Routes:

Reaction Conditions:

Industrial Production:

Chemical Reactions Analysis

Common Reagents and Conditions:

Major Products:

Scientific Research Applications

Biology and Medicine:

Mechanism of Action

• Unfortunately, detailed information on the compound’s mechanism of action is scarce.
• Further research is needed to understand its biological effects, molecular targets, and pathways.

Comparison with Similar Compounds

Similar Compounds: